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Compound of Interest

Compound Name: 1-(Bromoethynyl)cyclohexene

Cat. No.: B15483076

In-depth Technical Guide: 1-
(Bromoethynyl)cyclohexene

Notice: Information regarding the specific chemical compound 1-(Bromoethynyl)cyclohexene
is not readily available in public chemical databases and scientific literature. The following
guide is constructed based on available data for structurally related compounds, namely 1-
bromo-1-cyclohexene and other bromo-substituted cyclohexene derivatives. The properties
and reactivity of 1-(Bromoethynyl)cyclohexene are inferred and should be treated with
caution.

Introduction

This technical guide provides a comprehensive overview of the physical and chemical
properties of 1-(Bromoethynyl)cyclohexene. This compound is of interest to researchers and
professionals in the fields of organic synthesis and drug development due to its potential as a
versatile building block. The presence of a bromoethynyl group attached to a cyclohexene ring
offers multiple reaction sites for further functionalization, making it a candidate for the synthesis
of complex molecular architectures.

Physicochemical Properties

Quantitative data for 1-(Bromoethynyl)cyclohexene is not available. The following table
summarizes the known physical and chemical properties of the closely related compound, 1-
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Bromo-1-cyclohexene. These values can serve as an estimate for the properties of 1-

(Bromoethynyl)cyclohexene.

Value (for 1-Bromo-1-

Property Source
cyclohexene)
Molecular Formula CeHoBr [1112]
Molecular Weight 161.04 g/mol [1][2]
Appearance Liquid [1]
Purity 97% [1]
Boiling Point Not available
Melting Point Not available
Density Not available
Log10 of Water solubility in
Solubility mol/l: -3.01 (Crippen [2]

Calculated)

Octanol/Water Partition

Coefficient (logP)

2.839 (Crippen Calculated)

[2]

INChI=1S/C6H9Br/c7-6-4-2-1

InChl [11[2]
3-5-6/h4H,1-3,5H2
QBUMXSSCYUMVAW-

InChl Key [1]12]
UHFFFAOYSA-N

SMILES BrC1=CCCCC1 [2]

CAS Number 2044-08-8 [2][3]

Chemical Reactivity and Synthesis

The reactivity of 1-(Bromoethynyl)cyclohexene would be dictated by the bromoethynyl and

the cyclohexene moieties. The carbon-bromine bond is susceptible to various coupling
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reactions, while the triple bond can undergo addition reactions. The double bond in the
cyclohexene ring can also participate in various transformations.

Inferred Reactivity

o Cross-Coupling Reactions: The bromoalkyne functionality is a key handle for carbon-carbon
bond formation. Sonogashira coupling with terminal alkynes, catalyzed by palladium and
copper, would be a primary method to introduce further complexity.[4]

» Nucleophilic Substitution: The bromine atom can be displaced by various nucleophiles,
although this may be less facile than in saturated systems.

o Addition Reactions: The carbon-carbon triple bond can undergo hydrogenation,
halogenation, and hydrohalogenation reactions.

o Cycloaddition Reactions: The alkyne can participate in [3+2] and other cycloaddition
reactions.

Potential Synthetic Routes

A plausible synthetic route to 1-(Bromoethynyl)cyclohexene could involve the
dehydrobromination of a suitable di- or tri-brominated cyclohexane or cyclohexene precursor.
Another approach could be the reaction of a cyclohexene-derived acetylide with a source of
electrophilic bromine.

Logical Workflow for Potential Synthesis

Starting Material Ethynylation Formation of e.g., PBr3
(e.g., Cyclohexanone) Ethynylcyclohexanol

1-(Bromoethynyl)cyclohexene

Click to download full resolution via product page
Caption: A potential synthetic pathway to 1-(Bromoethynyl)cyclohexene.

Experimental Protocols

Detailed experimental protocols for the synthesis and handling of 1-
(Bromoethynyl)cyclohexene are not available. The following are general procedures for
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reactions involving similar compounds and should be adapted with caution.

General Procedure for Sonogashira Coupling of a Vinyl
Bromide[4]

Objective: To couple a vinyl bromide with a terminal alkyne.
Materials:

e Vinyl bromide (1 equivalent)

o Terminal alkyne (1.2 equivalents)

e Pd(PPhs)4 (0.05 equivalents)

e Cul (0.1 equivalents)

o Base (e.g., EtsN or piperidine, 2 equivalents)

e Solvent (e.g., THF or DMF)

Procedure:

To a dried flask under an inert atmosphere (e.g., Argon or Nitrogen), add the vinyl bromide,
terminal alkyne, Pd(PPhs)s, and Cul.

e Add the anhydrous solvent, followed by the base.

« Stir the reaction mixture at room temperature or with gentle heating until the starting material
is consumed (monitored by TLC or GC).

» Upon completion, quench the reaction with saturated agueous NH4Cl solution.
o Extract the product with an organic solvent (e.g., ethyl acetate).

o Combine the organic layers, dry over anhydrous Na=SOs, filter, and concentrate under
reduced pressure.
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¢ Purify the crude product by column chromatography.

Experimental Workflow Diagram
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Caption: General workflow for a Sonogashira coupling reaction.

Safety and Handling

Safety data for 1-(Bromoethynyl)cyclohexene is not available. For the related compound, (1-
Bromoethyl)benzene, the following hazards are identified and should be considered as
potential risks.[5]

o Hazard Statements: Combustible liquid. Causes skin irritation. Causes serious eye irritation.
May cause respiratory irritation.[5]

e Precautionary Statements:[5]

o

Wash face, hands, and any exposed skin thoroughly after handling.

o

Wear protective gloves/protective clothing/eye protection/face protection.

(¢]

Avoid breathing dust/fume/gas/mist/vapors/spray.

[¢]

Use only outdoors or in a well-ventilated area.

[¢]

Keep away from heat/sparks/open flames/hot surfaces. — No smoking.

o

Keep cool.

It is imperative to handle this compound in a well-ventilated fume hood, wearing appropriate
personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

Applications in Drug Development

While there is no specific information on the applications of 1-(Bromoethynyl)cyclohexene in
drug development, its structural motifs are present in various biologically active molecules. The
rigid alkyne linker and the cyclohexene scaffold can be valuable in positioning pharmacophoric
groups in three-dimensional space to interact with biological targets. The ability to undergo
"click chemistry" reactions, such as the copper-catalyzed azide-alkyne cycloaddition, makes it a
candidate for use in bioconjugation and drug discovery.[6]
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Signaling Pathway Interaction Hypothesis

1-(Bromoethynyl)cyclohexene
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Downstream Signaling
Pathway

Cellular Response
(e.g., Apoptosis, Proliferation)

Click to download full resolution via product page

Caption: Hypothetical interaction of a derivative with a signaling pathway.

Conclusion

1-(Bromoethynyl)cyclohexene represents a potentially valuable, yet underexplored, chemical
entity. Based on the properties of related compounds, it is expected to be a versatile building
block in organic synthesis. Its reactive handles make it suitable for a variety of transformations,
including cross-coupling and cycloaddition reactions, which are highly relevant in the synthesis
of complex molecules for materials science and drug discovery. Further experimental
investigation is required to fully elucidate its properties and potential applications. Researchers
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are advised to proceed with caution, drawing upon the available data for structurally similar
compounds for guidance on handling and reactivity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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